SalA-VS-07

• Molecular Formula: C22H25ClN4O2
• Molecular Weight: 412.9 g/mol
• InChI: InChI=1S/C22H25ClN4O2/c1-15-12-19-26(14-16-2-3-16)20(28)13-22(27(19)24-15)8-10-25(11-9-22)21(29)17-4-6-18(23)7-5-17/h4-7,12,16H,2-3,8-11,13-14H2,1H3
• InChIKey: DXCQBGCQAXNYPH-UHFFFAOYSA-N

SalA-VS-07 Compound Identity and Pharmacological Class

SalA-VS-07 (CAS 2445895-33-8, C22H25ClN4O2, MW 412.9) is a synthetic, nonbasic, spiro-containing small molecule identified through Salvinorin A‑based pharmacophore virtual screening. It acts as a G protein‑biased partial agonist at the human kappa‑opioid receptor (KOR) and was first reported in 2024 alongside its close structural analog SalA-VS-08 [1]. The compound is used exclusively as a research tool for studying biased KOR signaling, pain pathways, and ligand‑receptor pharmacology.

Biased KOR signaling studies (G protein vs β‑arrestin2)

Pain pathway research with partial KOR activation

Nonbasic opioid pharmacology and ligand‑receptor profiling

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

Why SalA-VS-07 Is Not Interchangeable with Other KOR Agonists

Kappa‑opioid receptor (KOR) agonists are not functionally interchangeable. SalA-VS-07 occupies a unique niche through its combined properties—partial G protein efficacy (Emax 48%), complete absence of β‑arrestin2 recruitment, and a nonbasic spiro scaffold—that distinguish it from the full agonist SalA-VS-08, the natural product Salvinorin A (SalA), and the prototypical KOR agonist U69,593 [1]. Substituting SalA-VS-07 with a full KOR agonist would eliminate the partial activation profile, while choosing a conventional basic‑amine opioid would introduce off‑target liabilities at MOR and DOR; both changes fundamentally alter the pharmacological readout. The evidence below quantifies precisely where SalA-VS-07 diverges from its closest comparators, enabling informed procurement for experiments that require biased, partial KOR activation.

Full vs partial agonism

Full KOR agonists (e.g., SalA-VS-08) produce maximal G protein activation, which may shift signaling dynamics away from partial agonism and confound bias interpretation.

Basic amine chemotype

Conventional opioid agonists carry a basic nitrogen that can engage MOR/DOR and influence pharmacokinetics; SalA-VS-07 lacks this feature, potentially altering off-target liability profile.

β‑arrestin2 recruitment profile

Unlike SalA or U69,593, SalA-VS-07 does not recruit β‑arrestin2; substitution would introduce β‑arrestin2‑mediated effects and change the cellular response signature.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

Quantitative Differentiation from Closest KOR Agonist Analogs

Partial vs Full G Protein Efficacy

In the [35S]GTPγS binding assay using CHO‑hKOR membranes, SalA-VS-07 exhibits partial agonism with an Emax of 48 ± 7% relative to U69,593, whereas its closest structural analog SalA-VS-08 acts as a full agonist with an Emax of 108 ± 8% [1]. This 60-percentage-point difference in efficacy is a direct, quantifiable differentiation within the same scaffold series.

G Protein Efficacy

Head-to-head

Emax 48% (partial) vs 108% (full agonist)

Partial agonism may support graded KOR response studies without ceiling effects.

[35S]GTPγS assay, CHO‑hKOR membranes; n=3–4

Evidence Dimension	G protein activation efficacy (Emax, % U69,593)
Target Compound Data	48 ± 7%
Comparator Or Baseline	SalA-VS-08: 108 ± 8%
Quantified Difference	60 percentage points lower; partial agonist vs full agonist
Conditions	[35S]GTPγS binding assay, membranes from CHO cells stably expressing human KOR; n = 3–4

Why This Matters

Partial agonism avoids maximal receptor activation, making SalA-VS-07 the preferred tool when studying graded KOR responses or when full agonism would confound signal‑bias interpretation.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

Functional G Protein Activation Potency

Despite a 6‑fold lower binding affinity (Ki 423 ± 97 nM vs 68.5 ± 5.5 nM), SalA-VS-07 is approximately 4.7‑fold more potent in G protein activation (EC50 181 ± 49 nM) than SalA-VS-08 (EC50 854 ± 60 nM) in the [35S]GTPγS binding assay [1]. This inverse relationship between affinity and functional potency is a distinctive feature of SalA-VS-07.

Functional Potency

Head-to-head

EC50 181 nM (4.7‑fold higher than SalA-VS-08)

Higher functional potency may reflect distinct receptor‑coupling; expect different concentration‑response profiles.

Same [35S]GTPγS assay, n=3–4

Evidence Dimension	G protein activation potency (EC50)
Target Compound Data	181 ± 49 nM
Comparator Or Baseline	SalA-VS-08: 854 ± 60 nM
Quantified Difference	4.7‑fold higher potency for SalA-VS-07
Conditions	[35S]GTPγS binding assay, CHO‑hKOR membranes; n = 3–4

Why This Matters

Higher functional potency at lower binding affinity suggests distinct receptor‑coupling efficiency; researchers selecting between these analogs for functional assays should expect markedly different concentration‑response profiles.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

G Protein Bias: Absence of β-Arrestin2 Recruitment

In the PathHunter β‑arrestin2 recruitment assay (U2OS cells coexpressing hKOR), SalA-VS-07 displays no measurable β‑arrestin2 recruitment up to 10 μM. In contrast, the natural KOR agonist SalA and the prototypical agonist U69,593 effectively recruit β‑arrestin2 with EC50 values of 14.5 ± 2.8 nM (Emax 90.1 ± 1.0%) and 85.0 ± 5.7 nM (Emax 100%), respectively [1]. This complete functional selectivity for G protein signaling over β‑arrestin2 is a defining characteristic of SalA-VS-07.

β-Arrestin2 Recruitment

Head-to-head

No measurable activity up to 10 μM

Clean G protein bias enables β‑arrestin2‑independent KOR pathway analysis.

PathHunter assay, U2OS‑hKOR cells; SalA/U69,593 recruit robustly

Evidence Dimension	β‑arrestin2 recruitment
Target Compound Data	No measurable activity up to 10 μM
Comparator Or Baseline	SalA: EC50 14.5 ± 2.8 nM, Emax 90.1%; U69,593: EC50 85.0 ± 5.7 nM, Emax 100%
Quantified Difference	Complete loss of β‑arrestin2 activity vs robust recruitment
Conditions	PathHunter β‑arrestin2 assay, U2OS cells coexpressing hKOR and EA‑tagged β‑arrestin2; n = 3–4

Why This Matters

β‑Arrestin2 recruitment is linked to adverse effects; SalA-VS-07 is the only compound in this comparator set that cleanly separates G protein activation from β‑arrestin2 engagement, making it essential for studying biased KOR signaling in isolation.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

KOR Selectivity Over MOR and DOR

In competitive radioligand binding assays using CHO cells expressing human MOR ([3H]DAMGO) or DOR ([3H]DPDPE), SalA-VS-07 at 10 μM shows no substantial binding to either off‑target opioid receptor subtype. Under identical conditions, the reference ligands morphine (MOR) and HS378 (DOR) demonstrate significant receptor occupancy [1]. This clean selectivity is shared by the analog SalA-VS-08 and represents a scaffold‑intrinsic property.

Subtype Selectivity

Head-to-head

No substantial binding at MOR/DOR at 10 μM

KOR‑exclusive binding may avoid confounding MOR/DOR effects in target‑specific studies.

Competitive radioligand binding, CHO‑hMOR/hDOR

Evidence Dimension	Binding to mu‑ and delta‑opioid receptors
Target Compound Data	No substantial binding at MOR or DOR at 10 μM
Comparator Or Baseline	Morphine (MOR) and HS378 (DOR) show significant binding
Quantified Difference	Undetectable cross‑reactivity vs clear receptor engagement
Conditions	Radioligand competitive binding, CHO‑hMOR ([3H]DAMGO) and CHO‑hDOR ([3H]DPDPE) membranes; compound tested at 10 μM

Why This Matters

Absence of MOR/DOR binding eliminates confounding mu‑ and delta‑mediated effects in KOR‑focused studies, a practical advantage when ordering a KOR agonist for experiments that require target‑exclusive pharmacological interrogation.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

Partial Antagonism vs Neutral Antagonist

SalA-VS-07 partially inhibits U69,593‑induced [35S]GTPγS binding with an IC50 of 1274 ± 334 nM and a maximal inhibition of 52 ± 4%. The selective KOR antagonist nor‑binaltorphimine (nor‑BNI) achieves full antagonism with an IC50 of 1.80 ± 0.71 nM and 92 ± 6% inhibition [1]. The ~700‑fold lower potency and incomplete inhibition confirm that SalA-VS-07 is a partial agonist, not a neutral antagonist.

Partial Inhibition

Head-to-head

IC50 1274 nM; max inhibition 52% (vs nor‑BNI 92%)

Partial inhibition profile supports use as a partial‑agonist probe for modulation studies.

U69,593‑stimulated GTPγS assay, CHO‑hKOR

Evidence Dimension	Inhibition of U69,593‑stimulated G protein activation
Target Compound Data	IC50 1274 ± 334 nM; max inhibition 52 ± 4%
Comparator Or Baseline	nor‑BNI: IC50 1.80 ± 0.71 nM; max inhibition 92 ± 6%
Quantified Difference	~708‑fold lower potency; 40‑percentage‑point lower maximal inhibition
Conditions	[35S]GTPγS binding assay, CHO‑hKOR membranes; challenge with U69,593

Why This Matters

This data distinguishes SalA-VS-07 from both full agonists and neutral antagonists, confirming its utility as a partial‑agonist probe for studying KOR signal modulation in the presence of endogenous tone or exogenous agonist challenge.

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source

Application Scenarios for Biased KOR Research

Biased KOR Signaling Dissection

SalA-VS-07 is the only compound in the SalA‑VS series that combines partial G protein activation (Emax 48%) with a complete absence of β‑arrestin2 recruitment up to 10 μM [1]. This makes it an indispensable tool for experiments requiring clean separation of the two signaling branches, e.g., gene‑expression profiling, phosphoproteomics, or phenotypic screening where β‑arrestin2‑mediated effects must be excluded.

Graded KOR Activation for Pain Target Validation

The partial efficacy of SalA-VS-07 (Emax 48%) allows researchers to explore sub‑maximal KOR activation as a strategy for analgesia without the full receptor engagement seen with SalA or U69,593 [1]. This is particularly relevant for in‑vitro models of peripheral pain where excessive KOR activation may obscure subtle analgesic windows or mask off‑target effects.

Nonbasic Opioid Scaffold Pharmacology Studies

SalA-VS-07, like the natural product SalA, lacks a basic nitrogen—a feature that distinguishes it from virtually all traditional opioid chemotypes [1]. Researchers investigating the role of ligand basicity in opioid receptor binding kinetics, brain penetration, or lysosomal trapping can employ SalA-VS-07 as a nonbasic KOR probe alongside basic‑amine comparators.

Partial Agonist Probe for Antagonist Reference Experiments

SalA-VS-07 partially inhibits U69,593‑induced G protein activation (IC50 1274 ± 334 nM; 52% inhibition), clearly differentiating it from the full antagonist nor‑BNI (IC50 1.80 ± 0.71 nM; 92% inhibition) [1]. This property supports its use as a reference partial agonist in antagonist‑characterization panels and in studies of functional selectivity where graded inhibition is desired over complete blockade.

Application

Selection Property

Validation Focus

Biased KOR signal dissection

G protein bias (partial agonism, no β‑arr2)

β‑arrestin2‑independent endpoint profiling

Graded KOR activation for pain research

Partial G protein efficacy (sub‑maximal activation)

Dose‑response in pain‑relevant assays

Nonbasic opioid scaffold characterization

Nonbasic spiro scaffold (no basic nitrogen)

Compare binding kinetics and lysosomal trapping with basic amines

Partial agonist reference for antagonist panels

Partial blockade of full agonist response, distinct from full antagonist

Differentiate partial vs full antagonism in functional assays

• [1] M. Cecere, S. Frankowski, et al., 'Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A‑Based Virtual Screening,' J. Med. Chem., 2024, 67(16), 13788–13801. doi: 10.1021/acs.jmedchem.4c00590 View Source